Cas no 2229348-89-2 (tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate
• CAS No: 2229348-89-2
• MF: C₁₄H₁₉Cl₂N₃O₂
• MW: 332.225561380386
• CID: 5953744
• PubChem ID: 165797207
• Update Time: 2025-11-06

tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate
• 2229348-89-2
• EN300-1891577

• Inchi： 1S/C14H19Cl2N3O2/c1-14(2,3)21-13(20)19-5-4-17-8-11(19)9-6-12(16)18-7-10(9)15/h6-7,11,17H,4-5,8H2,1-3H3
• InChI Key： UGBYAJBZALYPPN-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C1CNCCN1C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 331.0854322g/mol
• Monoisotopic Mass: 331.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate

Comprehensive Guide to tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate (CAS No. 2229348-89-2)

tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate (CAS No. 2229348-89-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. With the increasing demand for novel bioactive molecules, tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate has garnered significant attention due to its unique structural features and potential applications.

The molecular structure of tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate includes a piperazine ring functionalized with a tert-butyl carboxylate group and a 2,5-dichloropyridin-4-yl moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting drugs. Researchers often explore its reactivity and compatibility with various coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura cross-coupling, to expand its utility in drug design.

One of the key reasons for the growing interest in tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate is its role in addressing current challenges in drug discovery. The compound's chloropyridine and piperazine components are frequently found in molecules with antimicrobial, antiviral, and anticancer properties. For instance, similar structures have been investigated for their potential in treating neurodegenerative diseases and infectious diseases, aligning with the global focus on innovative therapeutics post-pandemic.

From a synthetic chemistry perspective, tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate offers excellent stability and solubility in common organic solvents, making it suitable for multi-step synthetic routes. Its tert-butyloxycarbonyl (Boc) protecting group is particularly advantageous, as it can be easily removed under mild acidic conditions, enabling further functionalization. This feature is highly valued in peptide synthesis and combinatorial chemistry, where protecting group strategies are critical.

Market trends indicate a rising demand for high-purity tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate, driven by pharmaceutical companies and contract research organizations (CROs). Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets stringent quality standards. Researchers frequently search for "CAS 2229348-89-2 suppliers" or "tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate synthesis" to source this material for their projects.

In addition to its pharmaceutical applications, tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate is also studied in material science for the development of advanced polymers and catalysts. Its ability to act as a ligand in transition metal-catalyzed reactions opens doors to innovative catalytic systems. This interdisciplinary potential makes it a compound of interest in both academic and industrial research settings.

For those working with tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, preferably under inert atmosphere, to prevent degradation. Safety data sheets (SDS) should always be consulted to ensure compliance with laboratory safety protocols.

Looking ahead, the versatility of tert-butyl 2-(2,5-dichloropyridin-4-yl)piperazine-1-carboxylate positions it as a key player in the future of medicinal chemistry and drug development. As researchers continue to explore its potential in targeted therapies and personalized medicine, this compound is likely to remain in the spotlight. Its unique structural attributes and broad applicability ensure its relevance in addressing some of the most pressing challenges in modern science.